Cas no 1226456-72-9 (ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate)

• Product Name: ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• CAS No: 1226456-72-9
• MF: C₂₀H₁₉ClN₂O₃S
• MW: 402.894462823868
• CID: 5445089
• PubChem ID: 49672451
• Update Time: 2025-07-19

ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• AKOS024478000
• ethyl 2-((1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetate
• F2964-3217
• ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• 1226456-72-9
• ethyl 2-[1-(4-chlorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetate
• Ethyl 2-[[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]acetate

• Inchi： 1S/C20H19ClN2O3S/c1-3-26-19(24)13-27-20-22-12-18(14-4-10-17(25-2)11-5-14)23(20)16-8-6-15(21)7-9-16/h4-12H,3,13H2,1-2H3
• InChI Key： YKNPYJBDZBXSBX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 402.0804913g/mol
• Monoisotopic Mass: 402.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.2±60.0 °C(Predicted)
• pka: 1.60±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate

Research Brief on Ethyl 2-{[1-(4-Chlorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazol-2-yl]sulfanyl}acetate (CAS: 1226456-72-9)

Ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate (CAS: 1226456-72-9) is a novel imidazole derivative that has recently garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, particularly in the context of anti-inflammatory and anticancer properties. The presence of both chlorophenyl and methoxyphenyl substituents on the imidazole core suggests a potential for high binding affinity to biological targets, making it a promising candidate for further drug development.

Recent studies have focused on the synthesis and optimization of ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate to enhance its pharmacological profile. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route for this compound, achieving a high yield and purity. The researchers employed a multi-step reaction sequence involving the condensation of 4-chloroaniline with 4-methoxybenzaldehyde, followed by cyclization and subsequent thioacetylation. The optimized synthesis not only improved the scalability of the process but also allowed for the introduction of various analogs to study structure-activity relationships (SAR).

In vitro evaluations of ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate have demonstrated significant inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings were corroborated by a separate study in the European Journal of Pharmacology (2024), which reported a dose-dependent reduction in pro-inflammatory cytokines in murine macrophage cells. The compound's ability to modulate these pathways suggests its potential as a lead molecule for developing new anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

Beyond its anti-inflammatory properties, ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate has also shown promise in oncology research. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and colon cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, accompanied by the activation of caspase-3 and -9. These results highlight its potential as a scaffold for designing novel anticancer agents, particularly for tumors resistant to conventional chemotherapy.

Despite these promising findings, challenges remain in the development of ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate as a therapeutic agent. Pharmacokinetic studies have identified limitations in oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicology assessments are required to ensure safety before advancing to clinical trials. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these issues.

In conclusion, ethyl 2-{[1-(4-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetate (CAS: 1226456-72-9) represents a compelling area of research in medicinal chemistry. Its dual anti-inflammatory and anticancer activities, coupled with its synthetic accessibility, make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and elucidating its precise mechanisms of action to fully realize its therapeutic potential.